BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of Dulcite-13C-
1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dulcite-13C-1

Cat. No.: B12407571

An In-depth Technical Guide to Dulcite-13C-1

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dulcite-13C-1, also known as Galactitol-1-13C, is a stable isotope-labeled form of dulcitol. As a
sugar alcohol derived from the reduction of galactose, it serves as a critical tool in metabolic
research, particularly in the study of galactosemia.[1][2] This technical guide provides a
comprehensive overview of the physical and chemical properties of Dulcite-13C-1, detailed
experimental protocols for its analysis, and visualizations of its metabolic context. The
information presented is intended to support researchers and professionals in drug
development and related scientific fields.

Introduction

Dulcite-13C-1 is a key biomarker for inherited metabolic disorders of galactose metabolism.[3]
In individuals with galactosemia, the impaired metabolism of galactose leads to its conversion
into galactitol (dulcitol) by aldose reductase.[4][5] The accumulation of galactitol in tissues is
associated with serious pathological conditions, including cataracts, hepatomegaly, and
neurological damage.[3][6] The use of a 13C labeled internal standard like Dulcite-13C-1
allows for precise quantification of galactitol levels in biological samples, which is crucial for the
diagnosis and monitoring of galactosemia.[2]
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Physical and Chemical Properties

The physical and chemical properties of Dulcite-13C-1 are expected to be nearly identical to
those of its unlabeled counterpart, dulcitol. The single carbon-13 isotope substitution results in
a negligible change in these macroscopic properties.

Data Presentation
Property Value Reference

D-Dulcitol-1-13C, D-Galactitol-
Synonyms ] [2]
1-13C, Melampyrit-1-13C

Molecular Formula C513CH140s6 MedChemExpress
Molecular Weight 183.16 g/mol [2]
White to off-white crystalline
Appearance [7]
powder
Melting Point 187°Cto 191°C [71[8]
Boiling Point 275-280°C [819]
Solubility Water: 31.0 g/L (15°C) [8]

Hot Water: Soluble

Ethanol: Slightly soluble

DMSO: Expected to be soluble  [10][11]

Odor Odorless [9]

Storage 2-8°C, Refrigerator MedChemExpress

Experimental Protocols
Quantification of Galactitol in Biological Samples using
GC-MS

This protocol outlines a general procedure for the quantification of galactitol in urine, adapted
from established methods for analyzing sugar alcohols.[12][13] Dulcite-13C-1 is used as an
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internal standard for accurate quantification.

3.1.1. Materials

e Urine sample

e Dulcite-13C-1 (internal standard)

e Acetic anhydride

e Pyridine

o Ethyl acetate

e Sodium chloride (NaCl)

e Anhydrous sodium sulfate (Na2S0a4)

o Gas chromatograph-mass spectrometer (GC-MS)
3.1.2. Procedure

o Sample Preparation: To 1 mL of urine, add a known amount of Dulcite-13C-1 solution.

o Derivatization: Evaporate the sample to dryness under a stream of nitrogen. Add 100 pL of
acetic anhydride and 100 pL of pyridine. Heat at 70°C for 30 minutes to form the
hexaacetate derivative.

o Extraction: After cooling, add 1 mL of water and 1 mL of ethyl acetate. Vortex and centrifuge.
Collect the upper organic layer.

e Washing: Wash the organic layer with 1 mL of 1M NaCl solution.
» Drying: Dry the organic layer over anhydrous sodium sulfate.
e Analysis: Inject an aliquot of the final extract into the GC-MS system.

3.1.3. GC-MS Parameters (Example)
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e Column: 30 m x 0.25 mm ID, 0.25 pym film thickness fused-silica capillary column.
o Carrier Gas: Helium.
 Injection Mode: Splitless.

o Temperature Program: Initial temperature of 150°C, hold for 1 min, ramp to 280°C at
10°C/min, hold for 5 min.

o MS Detection: Selected lon Monitoring (SIM) mode. Monitor characteristic ions for galactitol
hexaacetate and its 13C-labeled internal standard.

Analysis of Galactitol by High-Performance Liquid
Chromatography (HPLC)

This protocol describes a method for the analysis of polyols like galactitol in biological samples,
which can be adapted for use with Dulcite-13C-1.[14]

3.2.1. Materials

» Biological sample (e.g., lens tissue homogenate, red blood cell lysate)
e Dulcite-13C-1 (for method development and as a standard)

e Phenylisocyanate

» Acetonitrile

e Triethylamine

» Mobile phase (e.g., acetonitrile/water gradient)

e HPLC system with a UV detector

3.2.2. Procedure

o Sample Preparation: Homogenize or lyse the biological sample. Precipitate proteins using a
suitable method (e.g., addition of cold acetonitrile). Centrifuge and collect the supernatant.
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» Derivatization: Evaporate the supernatant to dryness. Add a solution of phenylisocyanate in
acetonitrile/triethylamine. Heat to form the phenylisocyanate derivative.

» Analysis: Inject the derivatized sample onto the HPLC system.
» Detection: Monitor the effluent at 240 nm.

Mandatory Visualizations
Metabolic Pathway of Galactose to Galactitol
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Caption: Conversion of galactose to galactitol catalyzed by aldose reductase.

Experimental Workflow for GC-MS Analysis
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Caption: Workflow for the quantification of galactitol using GC-MS.
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Caption: Pathophysiological cascade in galactosemia.

Conclusion

Dulcite-13C-1 is an indispensable tool for the accurate diagnosis and monitoring of
galactosemia. Its use as an internal standard in analytical methods like GC-MS and HPLC
allows for precise quantification of the disease biomarker, galactitol. This guide provides
essential technical information to aid researchers and clinicians in their work, from
understanding the fundamental properties of the compound to implementing analytical
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protocols. The provided visualizations offer a clear understanding of the metabolic context and

experimental workflows associated with Dulcite-13C-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1240757 1#physical-and-chemical-properties-of-
dulcite-13c-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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